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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount. This guide provides essential safety and logistical information for

handling Cyclohexyl heptanoate, a chemical compound requiring careful management. While

a specific Safety Data Sheet (SDS) for Cyclohexyl heptanoate is not readily available, this

document compiles best practices based on data from structurally similar compounds, such as

Cyclohexyl hexanoate and various heptanoate esters.

Immediate Safety and Handling Protocols
Personal Protective Equipment (PPE): A comprehensive approach to PPE is critical to mitigate

potential hazards when handling Cyclohexyl heptanoate. The following table summarizes the

recommended equipment.
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Protection Type Recommended Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield

Protects against potential

splashes that could cause eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Prevents skin contact, which

may lead to irritation.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Generally not required under

normal, well-ventilated

conditions. Use a NIOSH-

approved respirator if vapors

are likely to be generated or if

working in a poorly ventilated

area.

Protects against inhalation of

potentially irritating vapors.

Operational Plan: Adherence to a strict operational protocol minimizes risks and ensures a safe

working environment.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.

Assemble all necessary PPE and have it readily accessible.

Locate the nearest eyewash station and safety shower before beginning work.

Have spill control materials (e.g., absorbent pads, sand) available.

Handling:

Avoid direct contact with skin and eyes[1].

Do not inhale vapors or mists[2].
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Use the smallest quantity of the chemical necessary for the procedure.

Keep containers tightly closed when not in use to prevent the release of vapors.

Wash hands thoroughly after handling the chemical[3].

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents[2].

Keep containers tightly sealed.

Emergency First Aid: In the event of exposure, immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists[4].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops[4].

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention[2].

Disposal Plan
Proper disposal of Cyclohexyl heptanoate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of unused Cyclohexyl heptanoate as hazardous chemical waste

in accordance with local, state, and federal regulations. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with Cyclohexyl
heptanoate, including gloves, absorbent pads, and empty containers, should be treated as

hazardous waste and disposed of accordingly.
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Empty Containers: Triple rinse empty containers with a suitable solvent and dispose of the

rinsate as hazardous waste.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Cyclohexyl
heptanoate and related compounds.

Property Value Source

Chemical Formula C13H24O2 NIST WebBook[5]

Molecular Weight 212.3285 g/mol NIST WebBook[5]

Appearance Colorless liquid (inferred) General knowledge

Odor Fruity (inferred) General knowledge of esters

Flash Point
229.00 °F (109.44 °C) (for

Hexyl heptanoate)
The Good Scents Company[6]

Specific Gravity
0.860 to 0.865 @ 20°C (for

Hexyl heptanoate)
The Good Scents Company[6]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cyclohexyl
heptanoate, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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